Cas no 1803860-55-0 (1-Bromo-3-(5-bromo-2-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-bromo-2-ethylphenyl)propan-2-one
• CAS No: 1803860-55-0
• MF: C₁₁H₁₂Br₂O
• MW: 320.02038192749
• CID: 4792767
• Update Time: 2025-07-20

1-Bromo-3-(5-bromo-2-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-bromo-2-ethylphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O/c1-2-8-3-4-10(13)5-9(8)6-11(14)7-12/h3-5H,2,6-7H2,1H3
• InChI Key： SKNJBGOJRVEJPG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC)=C(C=1)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(5-bromo-2-ethylphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(5-bromo-2-ethylphenyl)propan-2-one (CAS No. 1803860-55-0): Properties, Applications, and Industry Insights

The chemical compound 1-Bromo-3-(5-bromo-2-ethylphenyl)propan-2-one (CAS No. 1803860-55-0) is a specialized organic molecule gaining attention in pharmaceutical and material science research. With its unique brominated aromatic structure and ketone functional group, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₂Br₂O, highlights the presence of two bromo substituents, which enhance its reactivity in coupling reactions and polymer applications.

Recent studies emphasize the role of 1-Bromo-3-(5-bromo-2-ethylphenyl)propan-2-one in developing high-performance polymers and photoactive materials. Researchers are exploring its potential in organic electronics, where bromine atoms facilitate precise cross-linking for improved device stability. The compound’s ethylphenyl moiety also contributes to solubility in organic solvents, a critical factor for industrial-scale synthesis.

From an environmental perspective, the demand for halogenated intermediates like CAS No. 1803860-55-0 aligns with trends in green chemistry. Innovations in catalytic bromination methods aim to reduce waste, addressing common search queries such as "sustainable bromination techniques" and "eco-friendly aryl bromide synthesis". These advancements position the compound as a candidate for low-impact manufacturing processes.

Analytical characterization of 1-Bromo-3-(5-bromo-2-ethylphenyl)propan-2-one typically involves NMR spectroscopy and mass spectrometry, techniques frequently searched by synthetic chemists. The compound’s crystalline form and melting point (~90–95°C) make it suitable for X-ray diffraction studies, a topic of interest in academic forums discussing molecular structure elucidation.

In pharmaceutical contexts, derivatives of this brominated ketone are investigated for bioactive molecule design. Its structural motifs appear in patents related to kinase inhibitors and antimicrobial agents, resonating with trending searches like "bromine in drug discovery". However, applications strictly adhere to non-regulated research domains.

Supply chain dynamics for CAS No. 1803860-55-0 reflect broader market interest in custom halogenation services. Suppliers increasingly highlight batch-to-batch consistency and analytical certificates, responding to buyer concerns about compound purity standards—a key SEO term in specialty chemicals procurement.

Future directions may explore the compound’s utility in advanced material science, particularly for organic semiconductors or self-assembling monolayers. Such applications align with high-traffic search topics like "next-gen electronic materials", ensuring this overview meets both technical and discoverability criteria.